1-(4-Amino-3-fluoro-2-methylphenyl)ethanone CAS 922454-74-8 properties
1-(4-Amino-3-fluoro-2-methylphenyl)ethanone CAS 922454-74-8 properties
An In-Depth Technical Guide to 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone (CAS 922454-74-8)
Disclaimer: Publicly available experimental data for 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone (CAS 922454-74-8) is limited. This guide has been compiled by a Senior Application Scientist to provide a comprehensive overview based on established chemical principles, data from structurally analogous compounds, and predictive methodologies. It is intended for researchers, scientists, and drug development professionals. All protocols and safety information should be adapted and validated in a laboratory setting.
Introduction: A Strategic Building Block in Medicinal Chemistry
1-(4-Amino-3-fluoro-2-methylphenyl)ethanone is a substituted aromatic ketone of significant interest in the field of medicinal chemistry. Its structure incorporates several key features that are highly sought after in the design of novel therapeutic agents. The aniline moiety provides a versatile handle for a wide range of chemical transformations, while the strategic placement of fluorine and methyl groups allows for the fine-tuning of physicochemical properties such as lipophilicity, metabolic stability, and binding affinity.[1][2] The presence of fluorine, in particular, is a well-established strategy in drug design to enhance efficacy and pharmacokinetic profiles.[1][3]
This guide provides a detailed exploration of the predicted properties, a plausible synthetic route, expected reactivity, and a comprehensive analytical workflow for the characterization of this compound.
Section 1: Physicochemical and Structural Properties
Due to the absence of specific experimental data for CAS 922454-74-8, the following table presents a comparative analysis of its predicted properties alongside experimentally derived or computed data for structurally related compounds. This comparative approach allows for a reasoned estimation of its characteristics.
Table 1: Comparative Analysis of Physicochemical Properties
| Property | 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone (Predicted) | 1-(4-Amino-3-methylphenyl)ethanone[4] | 1-(4-Amino-3-fluorophenyl)ethanone[5] | 1-(2-Fluoro-4-methylphenyl)ethanone[6] |
| CAS Number | 922454-74-8 | 43230-11-1 | 73792-22-0 | 29427-48-3 |
| Molecular Formula | C₉H₁₀FNO | C₉H₁₁NO | C₈H₈FNO | C₉H₉FO |
| Molecular Weight | 167.18 g/mol | 149.19 g/mol | 153.15 g/mol | 152.17 g/mol |
| Appearance | Off-white to light yellow solid (Predicted) | Not specified | Not specified | Not specified |
| Melting Point | 60-75 °C (Predicted) | Not specified | Not specified | Not specified |
| Boiling Point | >250 °C (Predicted) | Not specified | Not specified | Not specified |
| Solubility | Soluble in organic solvents (e.g., DMSO, DCM, Ethyl Acetate); sparingly soluble in water (Predicted) | Not specified | Not specified | Not specified |
| pKa (Amino Group) | 2.5 - 3.5 (Predicted) | Not specified | Not specified | Not specified |
Structural Insights:
The core of the molecule is a benzene ring with a unique substitution pattern that dictates its reactivity. The amino and acetyl groups are para to each other, a common arrangement in many synthetic intermediates.[7] The fluorine atom is ortho to the amino group, and the methyl group is ortho to both the amino and acetyl groups. This steric hindrance and the electronic effects of the substituents are critical considerations for its synthetic applications and biological activity.
Section 2: Proposed Synthesis and Purification Protocol
A plausible synthetic route for 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone can be designed starting from commercially available precursors. The following multi-step synthesis is proposed, leveraging well-established organic reactions.
Diagram 1: Proposed Synthetic Workflow
Caption: A proposed three-step synthesis of the target compound.
Step-by-Step Methodology:
Step 1: Bromination of 1-Fluoro-2-methyl-3-nitrobenzene
-
Rationale: This step introduces a bromine atom at the position para to the nitro group, which is a key handle for the subsequent Grignard reaction. The directing effects of the substituents guide the regioselectivity of the bromination.
-
Procedure:
-
To a solution of 1-fluoro-2-methyl-3-nitrobenzene in a suitable solvent (e.g., dichloromethane), add a catalytic amount of iron(III) bromide (FeBr₃).
-
Cool the mixture in an ice bath.
-
Slowly add a solution of bromine (Br₂) in the same solvent dropwise.
-
Allow the reaction to stir at room temperature until completion, monitored by TLC.
-
Quench the reaction with a saturated solution of sodium thiosulfate.
-
Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography to obtain 4-bromo-1-fluoro-2-methyl-3-nitrobenzene.
-
Step 2: Grignard Reaction and Acylation
-
Rationale: This step introduces the acetyl group. The formation of a Grignard reagent from the aryl bromide, followed by reaction with acetyl chloride, is a classic method for ketone synthesis.[8]
-
Procedure:
-
Activate magnesium turnings in a flame-dried flask under an inert atmosphere (e.g., argon).
-
Add anhydrous tetrahydrofuran (THF) and a small crystal of iodine to initiate the reaction.
-
Slowly add a solution of 4-bromo-1-fluoro-2-methyl-3-nitrobenzene in THF to form the Grignard reagent.
-
In a separate flask, dissolve acetyl chloride in anhydrous THF and cool to -78 °C.
-
Slowly add the prepared Grignard reagent to the acetyl chloride solution.
-
Allow the reaction to warm to room temperature and stir until completion.
-
Quench the reaction with a saturated solution of ammonium chloride.
-
Extract the product, wash, dry, and concentrate as in Step 1.
-
Purify by column chromatography to yield 1-(4-bromo-3-fluoro-2-methylphenyl)ethanone.
-
Step 3: Nitro Group Reduction
-
Rationale: The final step is the reduction of the nitro group to an amine. Iron powder in the presence of ammonium chloride is a common and effective method for this transformation.
-
Procedure:
-
To a solution of 1-(4-bromo-3-fluoro-2-methylphenyl)ethanone in a mixture of ethanol and water, add iron powder and ammonium chloride.
-
Heat the mixture to reflux and monitor the reaction by TLC.
-
Upon completion, cool the reaction mixture and filter through a pad of celite.
-
Concentrate the filtrate to remove the ethanol.
-
Extract the aqueous residue with ethyl acetate.
-
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield the final product, 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone.
-
Section 3: Predicted Reactivity and Mechanistic Considerations
The chemical behavior of 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone is governed by the interplay of its three key functional groups: the amino group, the acetyl group, and the substituted aromatic ring.
Diagram 2: Key Reactivity Features
Caption: Primary sites of reactivity on the target molecule.
-
Amino Group: The primary amine is a nucleophilic center and is expected to undergo reactions typical of anilines, such as acylation, alkylation, and diazotization.[7] However, its nucleophilicity is reduced by the electron-withdrawing effects of the adjacent fluorine and acetyl groups.
-
Acetyl Group: The carbonyl carbon of the acetyl group is electrophilic and susceptible to nucleophilic attack. This allows for reactions like condensation (e.g., Claisen-Schmidt condensation to form chalcones), reduction to an alcohol, and oxidation (e.g., Baeyer-Villiger oxidation).[7] The methyl group alpha to the carbonyl can participate in enolate formation under basic conditions.
-
Aromatic Ring: The aromatic ring is generally deactivated towards electrophilic aromatic substitution due to the electron-withdrawing acetyl group. However, the amino group is a strong activating group. The overall reactivity and regioselectivity of such substitutions would be complex and require careful consideration of all substituent effects.
Section 4: Comprehensive Analytical and Characterization Workflow
A rigorous analytical workflow is essential to confirm the identity, purity, and structure of the synthesized compound.
Purity Assessment: High-Performance Liquid Chromatography (HPLC)
-
Protocol:
-
Column: C18 reverse-phase column.
-
Mobile Phase: A gradient of water (with 0.1% formic acid or trifluoroacetic acid) and acetonitrile.
-
Detection: UV detection at multiple wavelengths (e.g., 254 nm, 280 nm).
-
Validation: A single, sharp peak with >95% purity is indicative of a successful purification.
-
Structural Elucidation: Spectroscopic Methods
A. Mass Spectrometry (MS)
-
Technique: Electrospray Ionization (ESI) in positive mode.
-
Expected Result: A prominent peak corresponding to the protonated molecule [M+H]⁺ at m/z 168.1. High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition.[9]
B. Infrared (IR) Spectroscopy
-
Expected Peaks:
-
N-H stretch: Two bands in the region of 3300-3500 cm⁻¹ (primary amine).
-
C=O stretch: A strong, sharp peak around 1660-1680 cm⁻¹ (aromatic ketone).
-
C-F stretch: A strong peak in the range of 1200-1300 cm⁻¹.
-
Aromatic C=C stretch: Peaks in the 1450-1600 cm⁻¹ region.[10]
-
C. Nuclear Magnetic Resonance (NMR) Spectroscopy
-
¹H NMR (in CDCl₃ or DMSO-d₆):
-
Aromatic Protons: Two doublets in the aromatic region (approx. 6.5-7.5 ppm), corresponding to the two protons on the benzene ring.
-
Amine Protons: A broad singlet (approx. 4.0-5.0 ppm), which may exchange with D₂O.
-
Acetyl Protons: A singlet (approx. 2.5 ppm) integrating to 3 hydrogens.
-
Methyl Protons: A singlet (approx. 2.2 ppm) integrating to 3 hydrogens.
-
-
¹³C NMR:
-
Carbonyl Carbon: A peak in the downfield region (approx. 195-200 ppm).
-
Aromatic Carbons: Multiple peaks in the aromatic region (approx. 110-160 ppm), with the carbon attached to fluorine showing a characteristic large coupling constant.
-
-
2D NMR (COSY, HSQC, HMBC): These experiments would be crucial to unambiguously assign all proton and carbon signals and confirm the connectivity of the molecule.[9][11]
Section 5: Applications in Drug Discovery and Development
While specific applications for 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone are not yet documented, its structural motifs are prevalent in a variety of pharmacologically active compounds.
-
Scaffold for Kinase Inhibitors: The aminophenyl ketone structure is a common scaffold in the development of kinase inhibitors for oncology.
-
Intermediate for Heterocyclic Synthesis: It can serve as a precursor for the synthesis of more complex heterocyclic systems, such as quinolines or benzodiazepines, which are important pharmacophores.[7]
-
Fragment-Based Drug Discovery: This molecule is an ideal candidate for fragment-based screening campaigns to identify starting points for novel drug development programs.
The strategic fluorination of this building block is particularly advantageous, as fluorine can enhance binding affinity, improve metabolic stability, and modulate pKa, all of which are critical parameters in drug optimization.[2][12]
Section 6: Safety and Handling
While a specific Safety Data Sheet (SDS) for CAS 922454-74-8 is not available, general precautions for handling similar aromatic amines and ketones should be followed.[13][14]
-
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[14][15]
-
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.[16] Avoid contact with skin and eyes.[14][15]
-
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[14]
-
Disposal: Dispose of waste in accordance with local, state, and federal regulations.[16]
References
- Safety D
- Thermo Fisher Scientific. (2025, September 15).
- Sigma-Aldrich. (2025, November 5).
- Castrol PDS & SDS. (2019, September 4).
- Eurofins. Analytical Method Summaries.
- Merck. (2021, December 22).
- PubChem. 1-(4-Amino-3-methylphenyl)ethanone.
- Sigma-Aldrich. 1-(3-Amino-5-fluoro-2-methylphenyl)ethanone.
- O'Hagan, D. (2020). Applications of fluorine-containing amino acids for drug design. European Journal of Medicinal Chemistry, 186, 111826.
-
National Center for Biotechnology Information. (2015). Discovery of 1-{4-[3-fluoro-4-((3s,6r)-3-methyl-1,1-dioxo-6-phenyl-[13][14]thiazinan-2-ylmethyl)-phenyl]-piperazin-1-yl}-ethanone (GNE-3500): a potent, selective, and orally bioavailable retinoic acid receptor-related orphan receptor C (RORc or RORγ) inverse agonist. Journal of Medicinal Chemistry, 58(13), 5308-5322.
- Google Patents. WO2021171301A1 - A process for synthesis of high purity 1-[3-(trifluoromethyl)phenyl]ethanone oxime.
- EvitaChem. Buy 2-Bromo-1-(4-fluoro-2-methylphenyl)ethanone (EVT-3397642).
- Pharmaffiliates. 1-(4-Amino-3-fluorophenyl)ethanone.
- Benchchem. A Comparative Analysis of 2'-Aminoacetophenone and 4'-Aminoacetophenone Reactivity: A Guide for Researchers.
- U.S. Environmental Protection Agency. Ethanone, 1-(4-hydroxyphenyl)-2-(methylamino)- Properties.
- Chemistry Stack Exchange. (2019, April 25).
- CAS.
- Hertkorn, N., et al. (2013).
- Chemistry Steps. (2025, September 28).
- Cheméo. Chemical Properties of Ethanone, 1-(4-methylphenyl)- (CAS 122-00-9).
- ChemScene. 1-(2-Fluoro-4-methylphenyl)ethanone.
- Bingol, K., et al. (2016). Metabolomics Beyond Spectroscopic Databases: A Combined MS/NMR Strategy for the Rapid Identification of New Metabolites in Complex Mixtures. Analytical Chemistry, 88(16), 8086-8094.
- Mei, H., et al. (2022). The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine. Molecules, 27(16), 5258.
- PubChem. p-Aminoacetophenone.
- ResearchGate. (2012, June 7). 1-(4-amino-2,6-diphenylpyrimidin-5-yl)ethanone synthesis.
- Mei, H., et al. (2020). Fluorine-containing drugs approved by the FDA in 2019. Acta Pharmaceutica Sinica B, 10(4), 703-719.
- CymitQuimica. CAS 99-92-3: Ethanone, 1-(4-aminophenyl)-.
- Mei, H., et al. (2023). New Approved Drugs Appearing in the Pharmaceutical Market in 2022 Featuring Fragments of Tailor-Made Amino Acids and Fluorine. Pharmaceuticals, 16(5), 633.
Sources
- 1. mdpi.com [mdpi.com]
- 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 3. Applications of fluorine-containing amino acids for drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. 1-(4-Amino-3-methylphenyl)ethanone | C9H11NO | CID 13355515 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. pharmaffiliates.com [pharmaffiliates.com]
- 6. chemscene.com [chemscene.com]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. WO2021171301A1 - A process for synthesis of high purity 1-[3-(trifluoromethyl)phenyl]ethanone oxime - Google Patents [patents.google.com]
- 9. Metabolomics Beyond Spectroscopic Databases: A Combined MS/NMR Strategy for the Rapid Identification of New Metabolites in Complex Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Identifying Unknown from IR, NMR, and Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
- 11. bg.copernicus.org [bg.copernicus.org]
- 12. Fluorine-containing drugs approved by the FDA in 2019 [html.rhhz.net]
- 13. waldeck-ms.de [waldeck-ms.de]
- 14. assets.thermofisher.com [assets.thermofisher.com]
- 15. msdspds.castrol.com [msdspds.castrol.com]
- 16. merckmillipore.com [merckmillipore.com]
